Cas no 13908-61-7 (1-(2-chloroethyl)-3-[(e)-2-(2-chloroethylcarbamoylamino)ethenyl]urea)
13908-61-7 structure
Product Name:1-(2-chloroethyl)-3-[(e)-2-(2-chloroethylcarbamoylamino)ethenyl]urea
CAS No:13908-61-7
MF:C8H14Cl2N4O2
MW:269.12835931778
CID:1260695
PubChem ID:3034580
Update Time:2025-04-20
1-(2-chloroethyl)-3-[(e)-2-(2-chloroethylcarbamoylamino)ethenyl]urea Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-chloroethyl)-3-[(e)-2-(2-chloroethylcarbamoylamino)ethenyl]urea
- NSC 82188
- 3,3'-trans-Vinylenebis(1-(2-chloroethyl)urea)
- trans-1,1'-Vinylenebis(3-(2-chloroethyl)urea)
- trans-3,3'-Bis(2-chloroethyl)-1,1'-vinylenediurea
- Urea, 1,1'-vinylenebis(3-(2-chloroethyl)-, (E)
- NSC82188
- AC1MHXT1
- NSC-82188
- LS-160774
- NSC 82188; 3,3'-trans-Vinylenebis(1-(2-chloroethyl)urea); trans-1,1'-Vinylenebis(3-(2-chloroethyl)urea); trans-3,3'-Bis(2-chloroethyl)-1,1'-vinylenediurea; Urea, 1,1'-vinylenebis(3-(2-chloroethyl)-, (E); NSC82188; AC1MHXT1; NSC-82188; LS-160774;
- 13908-61-7
-
- Inchi: 1S/C8H14Cl2N4O2/c9-1-3-11-7(15)13-5-6-14-8(16)12-4-2-10/h5-6H,1-4H2,(H2,11,13,15)(H2,12,14,16)/b6-5+
- InChI Key: LMQJXFSWJBMGRX-AATRIKPKSA-N
- SMILES: ClCCNC(N/C=C/NC(NCCCl)=O)=O
Computed Properties
- Exact Mass: 268.04962
- Monoisotopic Mass: 268.0493811g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 82.3Ų
Experimental Properties
- PSA: 82.26
1-(2-chloroethyl)-3-[(e)-2-(2-chloroethylcarbamoylamino)ethenyl]urea Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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